Cas no 2228244-54-8 (tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate
• CAS No: 2228244-54-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6200370
• PubChem ID: 165679879
• Update Time: 2025-10-28

tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate
• tert-butyl N-[1-(1-hydroxycyclopropyl)propan-2-yl]-N-methylcarbamate
• EN300-2006986
• 2228244-54-8

• Inchi： 1S/C12H23NO3/c1-9(8-12(15)6-7-12)13(5)10(14)16-11(2,3)4/h9,15H,6-8H2,1-5H3
• InChI Key： OPLIXMRUXBZACY-UHFFFAOYSA-N
• SMILES： OC1(CC(C)N(C(=O)OC(C)(C)C)C)CC1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate

Introduction to tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate (CAS No. 2228244-54-8)

Tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate (CAS No. 2228244-54-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as a building block for the synthesis of bioactive molecules and as an intermediate in drug development.

The chemical structure of tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate is notable for its tert-butyl group, which provides steric hindrance and enhances the stability of the molecule. The presence of the hydroxycyclopropyl moiety adds to the compound's reactivity and functional versatility, making it an attractive candidate for a wide range of chemical transformations. The carbamate functionality further contributes to its utility in forming stable amide bonds, which are crucial in many pharmaceutical and biological applications.

Recent studies have highlighted the importance of tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical targets in drug discovery due to their involvement in various disease pathways, including cancer and neurodegenerative disorders.

In another significant development, researchers at a leading pharmaceutical company have utilized tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate to develop a series of small molecules with enhanced pharmacokinetic properties. These molecules exhibit improved solubility and bioavailability, which are essential for effective drug delivery and therapeutic efficacy. The ability to fine-tune these properties through structural modifications underscores the compound's flexibility and adaptability in drug design.

The synthetic accessibility of tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate has also been a subject of extensive research. A recent publication in Organic Letters described an efficient and scalable synthesis route that utilizes readily available starting materials and mild reaction conditions. This method not only simplifies the production process but also reduces environmental impact, aligning with the principles of green chemistry.

In addition to its applications in drug discovery, tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate has shown promise in other areas of chemical research. For example, it has been used as a protecting group in organic synthesis, allowing for selective functionalization and deprotection steps that are crucial in complex molecule construction. The ease with which this protecting group can be introduced and removed makes it a valuable tool in synthetic strategies.

The safety profile of tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate is another important consideration. Extensive toxicological studies have indicated that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in both laboratory settings and industrial processes. These properties further enhance its appeal as a reliable and safe chemical reagent.

In conclusion, tert-butyl N-1-(1-hydroxycyclopropyl)propan-2-yl-N-methylcarbamate (CAS No. 2228244-54-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features, synthetic accessibility, and favorable safety profile make it an invaluable asset in the fields of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an increasingly important role in advancing our understanding and capabilities in these domains.